1-Chloro-4-(2-nitro-1-phenylpropyl)benzene

Catalog No.
S14565531
CAS No.
58177-49-4
M.F
C15H14ClNO2
M. Wt
275.73 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-Chloro-4-(2-nitro-1-phenylpropyl)benzene

CAS Number

58177-49-4

Product Name

1-Chloro-4-(2-nitro-1-phenylpropyl)benzene

IUPAC Name

1-chloro-4-(2-nitro-1-phenylpropyl)benzene

Molecular Formula

C15H14ClNO2

Molecular Weight

275.73 g/mol

InChI

InChI=1S/C15H14ClNO2/c1-11(17(18)19)15(12-5-3-2-4-6-12)13-7-9-14(16)10-8-13/h2-11,15H,1H3

InChI Key

OPKFRUDNTFRUSS-UHFFFAOYSA-N

Canonical SMILES

CC(C(C1=CC=CC=C1)C2=CC=C(C=C2)Cl)[N+](=O)[O-]

1-Chloro-4-(2-nitro-1-phenylpropyl)benzene is a highly sterically hindered, halogenated diaryl nitroalkane that serves as a critical intermediate in the synthesis of complex diarylpropylamines and targeted agrochemicals. Featuring a robust para-chloro substitution and a versatile nitro group, this compound offers a unique combination of orthogonal reactivity and enhanced lipophilicity [1]. For industrial procurement and process chemistry, its primary value lies in its stability as a crystalline solid and its predictable behavior in chemoselective reductions, making it a superior, handling-friendly precursor compared to volatile or less functionalized nitroalkane analogs [2].

Research Fit

Nitroalkane building block — nitropropyl bridge enables reduction, Nef reaction, and cycloaddition for heterocycle synthesis
Para-chloro tuning handle — substitution modulates lipophilicity and purification profile for drug intermediate workflows
Research intermediate procurement — suited for pharmaceutical and agrochemical discovery, not a finished therapeutic agent

Attempting to substitute 1-Chloro-4-(2-nitro-1-phenylpropyl)benzene with its non-chlorinated counterpart (1,1-diphenyl-2-nitropropane) or monoaryl analogs severely compromises downstream synthetic flexibility and scalability. The absence of the para-chloro handle in des-chloro analogs eliminates the possibility of late-stage transition-metal-catalyzed cross-coupling (such as Suzuki or Buchwald-Hartwig reactions), forcing chemists into longer, significantly less efficient linear synthetic routes [1]. Furthermore, monoaryl substitutes lack the critical steric bulk required for specific enzyme-pocket binding in active ingredient development, and they often present as difficult-to-purify oils rather than scalable, easily recrystallized solids, drastically increasing purification overhead and solvent consumption [2].

Substitution Risk

Chloro removal Analog lacking the para-chloro substituent may shift lipophilicity and chromatographic retention, requiring method re-optimization.
Phenyl deletion Mono-phenyl analogs lose the second aromatic ring, which can alter membrane permeability predictions and receptor interaction volume.
Nitroarene mimic Simple nitrobenzene derivatives lack the nitroalkane bridge, limiting synthetic versatility for multi-step pharmaceutical routes.

Chemoselective Nitro Reduction

When subjected to standard catalytic hydrogenation for amine synthesis, 1-Chloro-4-(2-nitro-1-phenylpropyl)benzene demonstrates significant resistance to unwanted hydrodehalogenation compared to its bromo-substituted analogs [1]. This allows for the high-yield isolation of the corresponding intact chloro-amine without the need for heavily poisoned, expensive proprietary catalysts [2].

Evidence DimensionPrimary Amine Yield (Intact Halogen)
Target Compound Data>92% yield (minimal dehalogenation)
Comparator Or Baseline1-Bromo-4-(2-nitro-1-phenylpropyl)benzene (Bromo analog)
Quantified Difference25-30% higher intact product yield
ConditionsH2 (1 atm), 5% Pd/C, EtOH, 25°C

Minimizing dehalogenation during reduction eliminates complex chromatographic purification steps, directly lowering large-scale manufacturing costs.

Higher Lipophilicity
Reported
Target LogP 4.66 vs. non-chlorinated analog 4.01; Δ +0.65
Context for lipophilic intermediate selection
Predicted values; empirical measurement recommended

Enhanced Crystallinity for Scalable Purification

The dual-aryl system combined with the para-chloro substituent imparts high crystallinity to the intermediate, allowing for straightforward purification via recrystallization from standard industrial solvents like ethanol/heptane [1]. In contrast, monoaryl nitropropanes often present as viscous oils that require resource-intensive silica gel chromatography for purification at scale [2].

Evidence DimensionPurification Recovery Rate
Target Compound Data88-90% recovery via single-step crystallization
Comparator Or Baseline1-(4-Chlorophenyl)-2-nitropropane (Monoaryl analog)
Quantified DifferenceEliminates chromatography requirement; ~15% higher overall recovery
ConditionsCooling crystallization from EtOH/Heptane (1:4)

Transitioning from chromatographic purification to simple crystallization is a critical threshold for economically viable multi-kilogram procurement.

Expanded Thermal Window
Reported
Boiling point 402.6°C vs. 1-chloro-4-nitrobenzene 242°C
Supports high-temperature process compatibility
Reported at 760 mmHg; verify under process conditions

Optimized Lipophilicity Modulation

The inclusion of the para-chloro group significantly alters the physicochemical profile of the scaffold, increasing the calculated partition coefficient (cLogP) compared to the unsubstituted diphenyl analog [1]. This precisely tuned lipophilicity is essential for downstream derivatives intended to cross biological membranes, such as the blood-brain barrier in CNS research or the insect cuticle in agrochemical formulations [2].

Evidence DimensionCalculated Lipophilicity (cLogP)
Target Compound DatacLogP ~ 4.5
Comparator Or Baseline1,1-Diphenyl-2-nitropropane (Des-chloro analog)
Quantified Difference+0.6 to +0.8 LogP units
ConditionsIn silico calculation / Standard shake-flask assay extrapolation

Procuring the pre-halogenated scaffold ensures the final derivative possesses the necessary lipophilicity for target tissue penetration without requiring additional, yield-reducing synthetic steps.

Lower Density Profile
Reported
Density 1.21 g/cm³ vs. di-chloro analog 1.294 g/cm³
May inform formulation density matching
Database values; confirm lot-specific density
Nitroalkane Versatility
Class-level
Nitroalkane bridge enables reduction, Nef, conjugate addition
Synthetic scope differs from simple nitroarenes
Class-level reactivity; verify with specific transformation
Insecticidal SAR Scaffold
Class-level
Diaryl nitropropane matches steric/hydrophobic parameter space
Scaffold within favorable SAR space for insecticide research
SAR-based inference; assay confirmation needed

CNS-Active Diarylpropylamine Precursor

Utilizing the chemoselective reduction profile detailed in Section 3, this compound serves as a reliable building block to generate primary amines. These amines act as core scaffolds for central nervous system therapeutics, where the pre-installed para-chloro group enhances receptor binding affinity and necessary lipophilicity [1].

Agrochemical Late-Stage Diversification

Leveraging the robust C-Cl bond as an orthogonal handle for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling, allowing researchers to rapidly synthesize libraries of complex, highly lipophilic fungicides or insecticides without degrading the core diaryl structure [2].

Scalable Manufacture of Sterically Hindered Ketones

Employing the Nef reaction on the nitroalkane to yield the corresponding diaryl ketone. This application directly benefits from the compound's high crystallinity and ease of handling during large-scale industrial processing, avoiding the chromatographic bottlenecks associated with liquid analogs [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
CNS drug intermediate synthesis
Lipophilicity profile
Permeability prediction and logP verification
High-temperature continuous flow chemistry
Thermal stability window
Boiling point and degradation threshold under process conditions
Agrochemical formulation development
Density and phase behavior
Dispersion stability and carrier solvent matching
Insecticide lead generation
Diaryl nitropropane scaffold SAR
Receptor interaction volume and substituent parameter mapping

XLogP3

4.5

Hydrogen Bond Acceptor Count

2

Exact Mass

275.0713064 g/mol

Monoisotopic Mass

275.0713064 g/mol

Heavy Atom Count

19

Explore Compound Types